![molecular formula C12H17N3O5S B2631868 [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol CAS No. 2138098-13-0](/img/structure/B2631868.png)
[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is a chemical compound that has been studied for its potential use in scientific research. It is a piperidine derivative that has been shown to have interesting properties that could be useful in various fields of study.
Mechanism of Action
The mechanism of action of [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is not fully understood. However, it has been shown to interact with certain receptors in the brain, which could explain its potential use in neuroscience research.
Biochemical and physiological effects:
The biochemical and physiological effects of this compound are not well documented. However, it has been shown to have potential as a pharmacological tool for studying certain receptors in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol in lab experiments include its potential as a pharmacological tool for studying certain receptors in the brain. However, its limitations include the complexity of its synthesis and the lack of information on its biochemical and physiological effects.
Future Directions
There are several future directions for research on [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol. One potential direction is to further investigate its mechanism of action and its potential use as a pharmacological tool for studying certain receptors in the brain. Another direction is to explore its potential use in medicinal chemistry and drug discovery. Additionally, more research is needed to understand its biochemical and physiological effects.
Synthesis Methods
The synthesis of [4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol is a complex process that involves multiple steps. The first step is the synthesis of the piperidine derivative, which is then reacted with nitrobenzene to form the nitrophenyl derivative. The final step involves the reduction of the nitro group to form the amino group.
Scientific Research Applications
[4-Amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol has been studied for its potential use in scientific research. It has been shown to have interesting properties that could be useful in various fields of study such as medicinal chemistry, pharmacology, and neuroscience.
Properties
IUPAC Name |
[4-amino-1-(2-nitrophenyl)sulfonylpiperidin-4-yl]methanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N3O5S/c13-12(9-16)5-7-14(8-6-12)21(19,20)11-4-2-1-3-10(11)15(17)18/h1-4,16H,5-9,13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHMJYJXAKIBRDC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1(CO)N)S(=O)(=O)C2=CC=CC=C2[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.